Cas no 946327-60-2 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 946327-60-2
• MF: C₂₁H₂₈N₂O₅S₂
• MW: 452.587423324585
• CID: 5514686
• Update Time: 2025-07-15

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-(2-methylpropoxy)benzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide

• Inchi： 1S/C21H28N2O5S2/c1-4-29(24,25)23-13-5-6-17-7-8-18(14-21(17)23)22-30(26,27)20-11-9-19(10-12-20)28-15-16(2)3/h7-12,14,16,22H,4-6,13,15H2,1-3H3
• InChI Key： LDNTUUVMENFWAZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(OCC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide

Introduction to N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 946327-60-2)

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946327-60-2, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The presence of a tetrahydroquinoline core and a sulfonamide functional group suggests potential biological activity, making it a subject of intense interest for researchers exploring new therapeutic agents.

The structural composition of this compound is noteworthy, featuring a benzene ring substituted with an ethanesulfonyl group and a 2-methylpropoxy moiety, further connected to the tetrahydroquinoline scaffold through a sulfonamide linkage. This arrangement not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its interaction with biological targets. The tetrahydroquinoline moiety is particularly significant, as it is known to be present in several bioactive molecules with demonstrated pharmacological effects.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported activities in various biological assays. These derivatives have shown promise as scaffolds for developing drugs targeting neurological disorders, infectious diseases, and cancer. The sulfonamide group in N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide further enhances its potential as a pharmacological agent. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the ethanesulfonyl group and the 2-methylpropoxy moiety necessitates careful selection of reagents and catalysts to achieve the desired regioselectivity. Additionally, the formation of the sulfonamide bond requires an efficient coupling reaction between the tetrahydroquinoline derivative and the benzene sulfonamide precursor.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex organic molecules like N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide. Techniques such as transition metal-catalyzed cross-coupling reactions have significantly improved the efficiency and scalability of synthetic routes. These methods have allowed chemists to construct intricate molecular frameworks with greater precision and fewer side reactions.

The biological evaluation of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide has been a focal point for researchers investigating its potential therapeutic applications. Initial studies have revealed promising activities in vitro against various cellular targets. The compound has demonstrated inhibitory effects on enzymes and receptors implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, it has shown potential as an antimicrobial agent against resistant bacterial strains.

The mechanism of action of this compound is an area of active investigation. Preliminary studies suggest that it may exert its effects by modulating the activity of key signaling pathways involved in disease pathogenesis. The sulfonamide group is believed to play a crucial role in interacting with biological targets by forming hydrogen bonds or participating in electrostatic interactions. The tetrahydroquinoline core may contribute to binding affinity through hydrophobic interactions or by occupying specific pockets within the target protein.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 946327-60-2) is a structurally complex and biologically relevant compound with significant potential for therapeutic development. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts. Continued research into its biological activities and mechanisms of action will be essential for harnessing its full therapeutic potential.